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Compound of Interest

Compound Name: 4'-Fluoro-2'-hydroxyacetophenone

Cat. No.: B074785

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of 4'-Fluoro-2'-hydroxyacetophenone (CAS No: 1481-27-2).

l. Immediate Safety Considerations
4'-Fluoro-2'-hydroxyacetophenone is classified with the following hazards:
e Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]

Before handling, ensure that personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat, is worn.[3][4][5] All handling of this substance should
ideally be conducted within a fume hood to prevent inhalation of any dust or aerosols.[1][6]

Il. Spill and Contamination Management

In the event of a spill, do not allow the product to enter drains.[1][3] For solid spills, sweep up
the material and place it into a suitable, closed, and labeled container for disposal.[1][4][5]
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Avoid creating dust during this process.[1] For liquid spills, absorb the material with an inert,
non-combustible absorbent material (e.g., sand, diatomite) and collect it into a designated
hazardous waste container.[6][7]

lll. Disposal Protocol

The primary and mandated method for the disposal of 4'-Fluoro-2'-hydroxyacetophenone is
through a licensed professional waste disposal service.[1][3][4] Do not dispose of this chemical
in regular trash or pour it down the sink.[8]

Step-by-Step Disposal Procedure:
e Waste Collection:

o Carefully collect the unused 4'-Fluoro-2'-hydroxyacetophenone and any contaminated
materials (e.g., filter paper, gloves, absorbent pads) into a designated, sealed, and clearly
labeled hazardous waste container.[8]

o Ensure the container is appropriate for chemical waste and is kept closed.[1][5]
o Labeling:

o Clearly label the hazardous waste container with the full chemical name: "4'-Fluoro-2'-
hydroxyacetophenone" and the associated hazards (e.g., "Irritant").

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[1][4][5]

o Follow all institutional and local regulations for the storage of hazardous chemical waste.
» Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[1][8]
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o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]
[9] This should only be performed by a licensed and equipped facility.

IV. Quantitative Data Summary

There is no specific quantitative data, such as concentration limits for different disposal
methods, available in the provided safety data sheets. The standard procedure is to treat any
amount of 4'-Fluoro-2'-hydroxyacetophenone as hazardous waste requiring professional

disposal.
Parameter Value
CAS Number 1481-27-2[1]
Molecular Formula C8H7FO2[1]
Molecular Weight 154.14 g/mol [1]
Melting Point 31-35 °C[1]
Flash Point 99 °C (closed cup)[1]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4'-
Fluoro-2'-hydroxyacetophenone.
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Caption: Disposal workflow for 4'-Fluoro-2'-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b074785?utm_src=pdf-body-img
https://www.benchchem.com/product/b074785?utm_src=pdf-body
https://www.benchchem.com/product/b074785?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. 4'-Fluoro-2'-hydroxyacetophenone - Safety Data Sheet [chemicalbook.com]

2. 4'-Fluoro-2'-hydroxyacetophenone | CBH7FO2 | CID 2737326 - PubChem
[pubchem.ncbi.nim.nih.gov]

» 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. assets.thermofisher.com [assets.thermofisher.com]

e 5. fishersci.com [fishersci.com]

e 6. file.medchemexpress.com [file.medchemexpress.com]
e 7. lobachemie.com [lobachemie.com]

e 8. benchchem.com [benchchem.com]

e 9. employees.delta.edu [employees.delta.edu]

« To cite this document: BenchChem. [Proper Disposal of 4'-Fluoro-2'-hydroxyacetophenone: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074785#4-fluoro-2-hydroxyacetophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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